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Compound of Interest

Compound Name: 1-Bromo-1-methoxyethane

Cat. No.: B8645223 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling 1-
Bromo-1-methoxyethane, based on data for structurally similar compounds. As a specific

Safety Data Sheet (SDS) for 1-Bromo-1-methoxyethane is not readily available, this guidance

should be used as a primary reference, and users should always consult with their institution's

Environmental Health and Safety (EHS) department for specific protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Bromo-1-methoxyethane is anticipated to be a flammable liquid that may be toxic if

ingested and cause skin and eye irritation.[1][2] Proper PPE is mandatory to minimize

exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1-Bromo-1-
methoxyethane
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

vapors.

Hand Protection

Nitrile or butyl rubber gloves.

Inspect gloves for any damage

before use.[3][4]

Provides a barrier against skin

contact.

Body Protection

Flame-retardant lab coat or

chemical-resistant apron worn

over personal clothing.[1]

Protects against spills and

splashes.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[3][5]

Minimizes inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls:

Ventilation: All work with 1-Bromo-1-methoxyethane should be conducted in a certified

chemical fume hood to ensure adequate ventilation.[2][3]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[2]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,

and spark-producing equipment, as the compound is likely flammable.[1][2] Use non-

sparking tools for all operations.[3]

Handling:
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Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[2]

Grounding: When transferring the chemical between containers, ensure that both containers

are properly grounded and bonded to prevent static discharge.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[3]

Storage:
Container: Store in a tightly sealed, properly labeled container.[1][2]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and bases.[2] The storage area should be designated for

flammable liquids.[2]

Disposal Plan: Step-by-Step Disposal Procedures
Waste Segregation and Collection:

Chemical Waste: Collect all surplus and non-recyclable 1-Bromo-1-methoxyethane in a

dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and pipette tips, must be considered hazardous waste and

collected in a separate, labeled container.[6]

Spill Management:
Evacuate: In the event of a spill, immediately evacuate all non-essential personnel from the

area.

Containment: Wearing the appropriate PPE, contain the spill using an inert absorbent

material like vermiculite or sand.

Cleanup: Carefully collect the absorbent material and place it in a sealed, labeled container

for hazardous waste. Clean the spill area with a suitable solvent, and collect the cleaning
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materials as hazardous waste.

Disposal Pathway:
Licensed Contractor: All waste contaminated with 1-Bromo-1-methoxyethane must be

disposed of through a licensed hazardous waste disposal company.[6]

Institutional Procedures: Adhere to your institution's specific procedures for hazardous waste

pickup and disposal. Do not pour this chemical down the drain.[6]
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Caption: PPE Selection Workflow for 1-Bromo-1-methoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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